Cas no 1195-94-4 (Piperidinium,2-carboxy-1,1-dimethyl-, inner salt)

• Product Name: Piperidinium,2-carboxy-1,1-dimethyl-, inner salt
• CAS No: 1195-94-4
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 151217
• PubChem ID: 4479243
• Update Time: 2025-04-19

Piperidinium,2-carboxy-1,1-dimethyl-, inner salt Chemical and Physical Properties

Names and Identifiers

• Piperidinium,2-carboxy-1,1-dimethyl-, inner salt
• (2S)-1,1-dimethyl-2,3,4,5-tetrahydropyrrole-2-carboxylate
• (2S)-1,1-dimethylpiperidinium-2-carboxylate
• (2S)-1,1-dimethylpyrrolidinium-2-carboxylate
• (trimethylammonio)acetate - proline (1:1)
• Proline Betaine
• Q3882313
• 1195-94-4
• DTXSID701235328
• Piperidinium, 2-carboxy-1,1-dimethyl-, inner salt
• C08283
• HBOA trihexose
• 1,1-dimethylpiperidin-1-ium-2-carboxylate
• CHEBI:5757
• N,N-dimethyl-piperidinium-2-carboxylate
• 1,1-dimethylpiperidinium-2-carboxylate
• Pipecolic acid betaine

• Inchi： 1S/C8H15NO2/c1-9(2)6-4-3-5-7(9)8(10)11/h7H,3-6H2,1-2H3
• InChI Key： XULZWQRXYTVUTE-UHFFFAOYSA-N
• SMILES： [O-]C(C1CCCC[N+]1(C)C)=O

Computed Properties

• Exact Mass: 232.1424
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 40.1Ų

Experimental Properties

• PSA: 89.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives